Cas no 6670-38-8 (2,3,4,5-Tetramethylbicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile)

• Product Name: 2,3,4,5-Tetramethylbicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
• CAS No: 6670-38-8
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 964472
• PubChem ID: 263808
• Update Time: 2025-04-19

2,3,4,5-Tetramethylbicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-tetramethylbicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
• DTXSID30294879
• NSC98483
• NSC-98483
• 6670-38-8
• 2,3,4,5-Tetramethylbicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile

• Inchi： 1S/C13H15N/c1-7-8(2)10(4)13-11(6-14)5-12(13)9(7)3/h11H,5H2,1-4H3
• InChI Key： NEWKWQCJDOSYFU-UHFFFAOYSA-N
• SMILES： N#CC1CC2C(C)=C(C)C(C)=C(C)C1=2

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids